Cas no 63134-25-8 (3-Nitro-N-(5-oxo-1-(2,4,6-trichlorophenyl)-4,5-dihydro-1H-pyrazol-3-yl)benzamide)

• Product Name: 3-Nitro-N-(5-oxo-1-(2,4,6-trichlorophenyl)-4,5-dihydro-1H-pyrazol-3-yl)benzamide
• CAS No: 63134-25-8
• MF: C₁₆H₉Cl₃N₄O₄
• MW: 427.626060247421
• MDL: MFCD00184157
• CID: 57990
• PubChem ID: 113055
• Update Time: 2025-07-09

3-Nitro-N-(5-oxo-1-(2,4,6-trichlorophenyl)-4,5-dihydro-1H-pyrazol-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-N-(5-oxo-1-(2,4,6-trichlorophenyl)-4,5-dihydro-1H-pyrazol-3-yl)benzamide
• 1-(2',4',6'-TRICHLOROPHENYL)-3-(3-NITROBENZAMIDO)-5-PYRAZOLONE
• 3-nitro-N-[5-oxo-1-(2,4,6-trichlorophenyl)-4H-pyrazol-3-yl]benzamide
• Benzamide, N-(4,5-dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl)-3-nitro-
• N-(4,5-Dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl)-3-nitrobenzamide
• FT-0654638
• 63134-25-8
• 3-(3-nitrobenzamido)-1-(2,4,6-trichlorophenyl)-4,5-dihydropyrazol-5-one
• 1-(2,4,6-trichlorophenyl)-3-(3-nitrobenzamido)-5-oxo-2-pyrazoline
• Benzamide, N-[4,5-dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl]-3-nitro-
• 3-nitro-N-[3-oxo-2-(2,4,6-trichlorophenyl)-1H-pyrazol-5-yl]benzamide
• 3-nitro-N-[5-oxo-1-(2,4,6-trichlorophenyl)-4,5-dihydro-1H-pyrazol-3-yl]benzamide
• NVMCTYFWKJPYBA-UHFFFAOYSA-N
• C16H9Cl3N4O4
• AKOS003671942
• NS00035323
• A834231
• DTXSID5069708
• EINECS 263-916-1
• SCHEMBL9345251

• MDL： MFCD00184157
• Inchi： 1S/C16H9Cl3N4O4/c17-9-5-11(18)15(12(19)6-9)22-14(24)7-13(21-22)20-16(25)8-2-1-3-10(4-8)23(26)27/h1-6H,7H2,(H,20,21,25)
• InChI Key： NVMCTYFWKJPYBA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1N1C(CC(NC(C2C=CC=C(C=2)[N+](=O)[O-])=O)=N1)=O)Cl)Cl

Computed Properties

• Exact Mass: 425.96900
• Monoisotopic Mass: 425.968938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 108

Experimental Properties

• Density: 1.69 g/cm3 
• Refractive Index: 1.72
• PSA: 107.59000
• LogP: 4.44990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-Nitro-N-(5-oxo-1-(2,4,6-trichlorophenyl)-4,5-dihydro-1H-pyrazol-3-yl)benzamide

3-Nitro-N-(5-Oxo-1-(2,4,6-Trichlorophenyl)-4,5-Dihydro-1H-Pyrazol-3-Yl)Benzamide: A Comprehensive Overview

3-Nitro-N-(5-Oxo-1-(2,4,6-Trichlorophenyl)-4,5-Dihydro-1H-Pyrazol-3-Yl)Benzamide, also known by its CAS Registry Number CAS No. 63134-25-8, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a benzamide group and a substituted pyrazole ring. The presence of the nitro group and the trichlorophenyl substituent adds to its chemical complexity and functional versatility.

The synthesis of this compound involves a series of carefully designed reactions to achieve the desired stereochemistry and functional groups. Recent advancements in synthetic chemistry have enabled more efficient pathways for its production, reducing costs and improving yields. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the pyrazole ring system. Such innovations highlight the ongoing efforts to optimize the synthesis of CAS No. 63134-25-8 for industrial-scale production.

The structure of 3-Nitro-N-(5-Oxo-1-(2,4,6-Trichlorophenyl)-4,5-Dihydro-1H-Pyrazol-3-Yl)Benzamide is particularly interesting due to its potential for bioactivity. The benzamide group is known for its ability to interact with various biological targets, such as enzymes and receptors. Recent studies have demonstrated that this compound exhibits significant inhibitory activity against certain kinases, making it a promising candidate for drug development in oncology and inflammatory diseases.

In addition to its pharmacological applications, this compound has also found use in materials science. The trichlorophenyl group imparts stability and resistance to environmental factors, making it suitable for applications in coatings and polymers. Researchers have explored its potential as a stabilizer in high-performance materials exposed to harsh conditions.

The environmental impact of CAS No. 63134-25-8 has been a subject of recent scrutiny. Studies have shown that while it is stable under normal conditions, it can degrade under specific environmental stressors such as UV light or microbial activity. Understanding its degradation pathways is crucial for assessing its long-term environmental effects and ensuring sustainable practices in its production and disposal.

From a regulatory standpoint, the handling and storage of this compound must adhere to established safety guidelines. Its classification under relevant chemical regulations ensures that workers are protected from potential hazards associated with its manipulation.

In conclusion, 3-Nitro-N-(5-Oxo-1-(2,4,6-Trichlorophenyl)-4,5-Dihydro-1H-Pyrazol-3-Yl)Benzamide, or CAS No. 63134-25-8, stands as a testament to the intricate relationship between chemical structure and functionality. Its diverse applications across industries underscore the importance of continued research into its properties and potential uses.